2-(cyclopropanecarboxamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)oxazole-4-carboxamide

• IUPAC Name: 2-(cyclopropanecarbonylamino)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C16H15N3O5/c20-14(9-1-2-9)19-16-18-11(8-24-16)15(21)17-10-3-4-12-13(7-10)23-6-5-22-12/h3-4,7-9H,1-2,5-6H2,(H,17,21)(H,18,19,20)
• InChI Key: CFOSWCFVTBIPBM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NC(=CO2)C(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C16H15N3O5
• Molecular Weight: 329.31 g/mol

Description

2-(cyclopropanecarboxamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)oxazole-4-carboxamide is a useful research compound. Its molecular formula is C16H15N3O5 and its molecular weight is 329.312. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

Researchers have developed methods for synthesizing various oxazole derivatives, which include compounds structurally related to "2-(cyclopropanecarboxamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)oxazole-4-carboxamide." These methods involve copper-catalyzed intramolecular cyclization and other innovative synthetic pathways. For example, the synthesis of 2-phenyl-4,5-substituted oxazoles has been reported, involving the cyclization of functionalized enamides, highlighting the versatility of oxazole derivatives in chemical synthesis (Kumar et al., 2012).

Biological Activities and Applications

Oxazole derivatives exhibit a wide range of biological activities. Compounds with oxazole structures have been investigated for their antibacterial, antiviral, and antiallergic properties, demonstrating the potential of these molecules in therapeutic applications. For instance, certain oxazole carboxamides have been identified as potent 5-HT3 receptor antagonists, indicating their potential utility in treating diseases related to 5-HT3 receptor function, such as irritable bowel syndrome (IBS-D) (Yang et al., 2010).

Antimicrobial and Antioxidant Properties

Several studies have focused on the antimicrobial and antioxidant properties of oxazole derivatives. These compounds have been synthesized and evaluated for their efficacy against various bacterial and fungal strains, as well as their antioxidant potential. The findings suggest that certain oxazole derivatives could serve as leads for the development of new antimicrobial and antioxidant agents, contributing to the fight against infectious diseases and oxidative stress-related conditions (Raghavendra et al., 2016).